Hydroxy Ebastine-d5
Hydroxy Ebastine-d5
A labeled metabolite of Ebastine.
Brand Name:
Vulcanchem
CAS No.:
1189954-07-1
VCID:
VC0024191
InChI:
InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3/i3D,5D,6D,10D,11D
SMILES:
CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C32H39NO3
Molecular Weight:
490.699
Hydroxy Ebastine-d5
CAS No.: 1189954-07-1
Cat. No.: VC0024191
Molecular Formula: C32H39NO3
Molecular Weight: 490.699
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled metabolite of Ebastine. |
|---|---|
| CAS No. | 1189954-07-1 |
| Molecular Formula | C32H39NO3 |
| Molecular Weight | 490.699 |
| IUPAC Name | 1-[4-(1-hydroxy-2-methylpropan-2-yl)phenyl]-4-[4-[(2,3,4,5,6-pentadeuteriophenyl)-phenylmethoxy]piperidin-1-yl]butan-1-one |
| Standard InChI | InChI=1S/C32H39NO3/c1-32(2,24-34)28-17-15-25(16-18-28)30(35)14-9-21-33-22-19-29(20-23-33)36-31(26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,29,31,34H,9,14,19-24H2,1-2H3/i3D,5D,6D,10D,11D |
| Standard InChI Key | UDZUMQUGNZBRMN-KILXEUBNSA-N |
| SMILES | CC(C)(CO)C1=CC=C(C=C1)C(=O)CCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
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